1-(5-Bromopyridin-2-yl)-3-(4-ethoxyphenyl)urea

• IUPAC Name: 1-(5-bromopyridin-2-yl)-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C14H14BrN3O2/c1-2-20-12-6-4-11(5-7-12)17-14(19)18-13-8-3-10(15)9-16-13/h3-9H,2H2,1H3,(H2,16,17,18,19)
• InChI Key: GVTVQPOJVPPCPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=NC=C(C=C2)Br
• Molecular Formula: C14H14BrN3O2
• Molecular Weight: 336.18 g/mol

Description

1-(5-Bromopyridin-2-yl)-3-(4-ethoxyphenyl)urea is a useful research compound. Its molecular formula is C14H14BrN3O2 and its molecular weight is 336.18 g/mol. The purity is usually 95%.
The exact mass of the compound N-(5-bromo-2-pyridinyl)-N'-(4-ethoxyphenyl)urea is 335.02694 g/mol and the complexity rating of the compound is 309. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Phenylselenenyl- and Phenylthio-Substituted Pyrimidines as Inhibitors

Research highlights the synthesis of phenylselenenyl- and phenylthio-substituted pyrimidines through lithiation and subsequent addition of electrophiles, yielding compounds with inhibitory activity against specific enzymes. These compounds exhibit selective anti-human-immunodeficiency-virus activity in acutely infected primary human lymphocytes, showcasing their potential therapeutic applications (Goudgaon et al., 1993).

Antiviral Activity of Pyrimidine Derivatives

Another study explores 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, demonstrating their antiviral activity, particularly against retroviruses. This research underscores the compounds' efficacy in inhibiting human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity, highlighting their potential as antiviral agents (Hocková et al., 2003).

CNS Agents from N-Aryl-N'-(1-Methyl-2-Pyrrolidinylidene)ureas

A study on the pharmacological screening of N-aryl-N'-(1-methyl-2-pyrrolidinylidene)ureas revealed compounds with anxiolytic activity and muscle-relaxant properties. This research highlights the diverse CNS activities of these compounds and their potential therapeutic applications (Rasmussen et al., 1978).

Mitochondrial DNA Repopulation with Exogenous Mitochondria

In a groundbreaking study, human cell lines depleted of mitochondrial DNA were repopulated with exogenous mitochondria, shedding light on mitochondrial functions and potential therapeutic strategies for mitochondrial diseases (King & Attardi, 1989).

Antiproliferative Activity of Urea Derivatives

Research on 1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea derivatives identified compounds with significant antiproliferative activity against various cancer cell lines. This study illuminates the potential of urea derivatives in cancer therapy, showcasing their efficacy against renal cancer and melanoma cell lines (Al-Sanea et al., 2018).

Cytokinin-like Activity and Rooting Enhancement

Urea derivatives have been identified as positive regulators of cell division and differentiation, with certain compounds demonstrating cytokinin-like activity. This research contributes to our understanding of plant morphogenesis and the potential for agricultural applications (Ricci & Bertoletti, 2009).